Cas no 1470585-80-8 ({1-(2,5-difluorophenyl)methylcyclopropyl}methanamine)

• Product Name: {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine
• CAS No: 1470585-80-8
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 6211778
• PubChem ID: 66025294
• Update Time: 2025-06-29

{1-(2,5-difluorophenyl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine
• 1470585-80-8
• AKOS015367659
• EN300-1828361
• {1-[(2,5-difluorophenyl)methyl]cyclopropyl}methanamine

• Inchi： 1S/C11H13F2N/c12-9-1-2-10(13)8(5-9)6-11(7-14)3-4-11/h1-2,5H,3-4,6-7,14H2
• InChI Key： JHWXTQDEOTVWPA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1CC1(CN)CC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine

{1-(2,5-Difluorophenyl)methylcyclopropyl}methanamine: A Comprehensive Overview

The compound {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine (CAS No. 1470585-80-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amines and features a unique combination of functional groups, including a cyclopropyl ring, a difluorophenyl group, and an amine moiety. The presence of these groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine in the field of drug discovery. The cyclopropyl ring, known for its strain energy and reactivity, has been shown to enhance the bioavailability and pharmacokinetic properties of drug candidates. Furthermore, the difluorophenyl group contributes to the molecule's lipophilicity, which is crucial for crossing biological membranes and targeting specific receptors.

One of the most promising applications of this compound is in the development of targeted therapies for neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have found that the amine group in {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine can act as a ligand for certain neurotransmitter receptors, potentially modulating their activity and offering therapeutic benefits.

In addition to its biomedical applications, {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine has also gained attention in materials science. Its unique electronic properties make it a candidate for use in advanced polymers and semiconductors. Recent experiments have demonstrated that incorporating this compound into polymer matrices can significantly improve their mechanical strength and thermal stability.

The synthesis of {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine involves a multi-step process that combines principles from organic chemistry and catalysis. Key steps include the formation of the cyclopropyl ring through [2+1] cycloaddition reactions and the subsequent functionalization with the difluorophenyl group using palladium-catalyzed cross-coupling techniques. These methods ensure high yields and excellent purity, making the compound suitable for large-scale production.

From an environmental standpoint, researchers have been exploring greener synthesis pathways for {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine to minimize waste generation and reduce energy consumption. Biocatalytic approaches using enzymes such as organocatalysts have shown promise in achieving these goals while maintaining product quality.

In conclusion, {1-(2,5-difluorophenyl)methylcyclopropyl}methanamine (CAS No. 1470585-80-8) stands out as a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in drug discovery, materials science, and sustainable chemistry practices.